Cas no 1379974-22-7 (2-(3-methyl-2-nitrophenyl)ethan-1-amine)

• Product Name: 2-(3-methyl-2-nitrophenyl)ethan-1-amine
• CAS No: 1379974-22-7
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6360291
• PubChem ID: 130050412
• Update Time: 2025-11-01

2-(3-methyl-2-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-2-nitrophenyl)ethan-1-amine
• 1379974-22-7
• EN300-1868312

• Inchi： 1S/C9H12N2O2/c1-7-3-2-4-8(5-6-10)9(7)11(12)13/h2-4H,5-6,10H2,1H3
• InChI Key： PGXBZKHJIDWRRH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=CC=CC=1CCN)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(3-methyl-2-nitrophenyl)ethan-1-amine

Introduction to 2-(3-methyl-2-nitrophenyl)ethan-1-amine (CAS No. 1379974-22-7) and Its Emerging Applications in Chemical Biology

2-(3-methyl-2-nitrophenyl)ethan-1-amine, identified by the chemical compound identifier CAS No. 1379974-22-7, is a specialized organic molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of nitroaromatic amines, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both a methyl group and a nitro group in its aromatic ring system imparts distinct reactivity and biological activity, making it a valuable scaffold for further derivatization and investigation.

The molecular structure of 2-(3-methyl-2-nitrophenyl)ethan-1-amine consists of an ethylamine side chain attached to a phenyl ring substituted with a methyl group at the 3-position and a nitro group at the 2-position. This arrangement creates a balance of electronic and steric effects that influence its interactions with biological targets. The nitro group, in particular, is known for its ability to participate in redox reactions, which can be exploited for therapeutic purposes. Additionally, the methyl group at the 3-position enhances lipophilicity, potentially improving membrane permeability and bioavailability.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds. Studies have demonstrated that derivatives of this class can exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The specific configuration of 2-(3-methyl-2-nitrophenyl)ethan-1-amine makes it an attractive candidate for further investigation into its biological effects. Researchers have been particularly interested in its potential as a precursor for more complex molecules or as an intermediate in synthetic pathways leading to bioactive compounds.

One of the most compelling aspects of 2-(3-methyl-2-nitrophenyl)ethan-1-amine is its versatility in chemical modification. The nitro group can be reduced to an amine, opening up possibilities for further functionalization. Similarly, the aromatic ring can undergo various electrophilic or nucleophilic substitutions, allowing chemists to tailor its properties for specific applications. This flexibility has made it a valuable tool in medicinal chemistry, where rapid synthesis and optimization of lead compounds are essential.

The compound's relevance extends beyond academic research; it has also caught the eye of industrial chemists due to its potential industrial applications. For instance, it could serve as a building block in the synthesis of advanced materials or specialty chemicals. Its unique electronic properties might also make it useful in developing new types of organic semiconductors or catalysts. As sustainable chemistry becomes increasingly important, compounds like 2-(3-methyl-2-nitrophenyl)ethan-1-amine that offer multiple functionalization points are particularly valuable.

Recent advancements in computational chemistry have further enhanced our understanding of 2-(3-methyl-2-nitrophenyl)ethan-1-amine's behavior. Molecular modeling studies have provided insights into how this compound might interact with biological targets at the atomic level. These simulations have helped predict potential drug-like properties, such as solubility, binding affinity, and metabolic stability. Such predictions are crucial for designing experiments that maximize the chances of success in drug discovery programs.

The synthesis of 2-(3-methyl-2-nitrophenyl)ethan-1-amine itself is another area where innovation has been notable. Modern synthetic methodologies have allowed for more efficient and scalable production processes. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have made it possible to construct its complex framework with high precision. These improvements not only reduce costs but also minimize waste, aligning with green chemistry principles.

In conclusion, 2-(3-methyl-2-nitrophenyl)ethan-1-amine (CAS No. 1379974-22-7) represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structural features offer opportunities for exploration in pharmaceuticals, materials science, and beyond. As research continues to uncover new possibilities for this molecule, it is likely to remain a key player in both academic and industrial settings.